
An In-depth Technical Guide on NSC-41589:
Molecular Structure and Function

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NSC-41589

Cat. No.: B1680221 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
This technical guide provides a concise overview of the available scientific information

regarding the molecular structure of NSC-41589. Despite extensive searches of publicly

available scientific literature, detailed information on the biological function, mechanism of

action, and specific signaling pathways of NSC-41589 is not available. While the compound is

broadly categorized as a potential anticancer agent, specific experimental data, quantitative

analyses of its biological activity, and detailed protocols for its use in research are not

sufficiently documented to be included in this report. The information that is available is

presented herein.

Molecular Structure of NSC-41589
NSC-41589 is a small molecule identified by its chemical name N-Acetyl-2-(methylthio)aniline

or N-[2-(methylsulfanyl) phenyl]acetamide.[1] Its fundamental chemical and physical properties

are summarized below.
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Property Value Reference

Molecular Formula C9H11NOS [1]

Formula Weight 181.25 g/mol [1]

IUPAC Name

N-[2-

(methylsulfanyl)phenyl]acetami

de

[1]

SMILES CSC1=CC=CC=C1NC(C)=O [1]

CAS Number 6310-41-4 [1]

Biological Function and Mechanism of Action
NSC-41589 is generally categorized within research contexts as a compound with potential

anticancer properties.[1] It has been investigated for its capacity to inhibit the growth of cancer

cells, with a particular focus on experimental models of leukemia.[1] The hypothesized

mechanisms of action include interference with cellular pathways that are critical for cancer cell

survival and proliferation, such as DNA replication and cell cycle regulation, potentially leading

to apoptosis or the cessation of tumor progression.[1]

However, it is crucial to note that specific, validated molecular targets and detailed signaling

pathways modulated by NSC-41589 have not been elucidated in the available scientific

literature. While general anticancer activity is suggested, the precise molecular interactions and

the downstream consequences of these interactions remain uncharacterized.

Experimental Data and Protocols
A thorough search for quantitative data on the biological activity of NSC-41589, such as IC50

values against specific cell lines or kinetic data for enzyme inhibition, did not yield any specific

results. Similarly, detailed experimental protocols for the use of NSC-41589 in biological assays

are not publicly available.

Signaling Pathways and Visualizations
Due to the lack of specific information on the mechanism of action of NSC-41589, no signaling

pathways directly associated with this compound can be described or visualized. The creation
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of diagrams illustrating its effects on cellular processes is therefore not possible at this time.

Conclusion
NSC-41589, chemically defined as N-Acetyl-2-(methylthio)aniline, is a compound of interest in

anticancer research. Its basic molecular structure is well-defined. However, there is a

significant gap in the publicly available scientific literature regarding its specific biological

functions, mechanism of action, molecular targets, and associated signaling pathways. Without

this critical information, a comprehensive technical guide that includes quantitative data,

detailed experimental protocols, and pathway visualizations cannot be fully realized. Further

research and publication of experimental results are required to understand the therapeutic

potential and molecular intricacies of NSC-41589. Researchers interested in the broader field

of anticancer compounds that induce apoptosis through mechanisms like JNK pathway

activation may find more substantial information on other compounds from the National Cancer

Institute's screening programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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